2-chloro-5-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide

• Molecular Formula: C17H16ClN5O4
• Molecular Weight: 389.8 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=C(C=CC(=C2)N3C=NN=N3)Cl
• InChI: InChI=1S/C17H16ClN5O4/c1-25-14-6-10(7-15(26-2)16(14)27-3)20-17(24)12-8-11(4-5-13(12)18)23-9-19-21-22-23/h4-9H,1-3H3,(H,20,24)
• InChIKey: RQXKFUYUEMDTLF-UHFFFAOYSA-N

Researchers investigating angiotensin II receptor pharmacology often face limited access to highly selective AT1 antagonists with well-characterized selectivity profiles. L-707,581 (CAS 896910-68-2) is a synthetic benzamide-tetrazole derivative with an IC50 of 8 nM at AT1 and >3,750-fold selectivity over AT2, enabling definitive receptor-subtype assignment in vascular assays. • AT1 IC50 8 nM; >3,750-fold selective over AT2-minimizes off-target confounding in tissue bath experiments. • Confirmed metallo-β-lactamase inhibition (IC50 7 µM) supports dual-target mechanistic studies. • Distinct chlorine isotopic signature provides unambiguous LC/MS identification. Supplied with certificate of analysis; available for custom synthesis and global shipping.

L-707,581: Baseline Profile & AT1 Affinity

2-Chloro-5-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide (CAS 896910-68-2; synonym L-707,581) is a synthetic small-molecule benzamide derivative featuring a tetrazole ring and a 3,4,5-trimethoxyphenyl amide moiety . This compound was originally disclosed in the angiotensin II receptor antagonist literature and is catalogued in ChEMBL (CHEMBL291582) . Structurally, it incorporates a 2-chloro substituent on the central benzamide ring and a 1H-tetrazol-1-yl group at the 5-position, which distinguishes it from earlier tetrazole-containing AT1 antagonists that typically bear the tetrazole on a biphenyl scaffold . Its molecular formula is C₁₇H₁₆ClN₅O₄ with a molecular weight of 389.8 g/mol .

Target AT1 receptor binding tool compound

Scaffold Non-biphenyl tetrazole-benzamide structure

Context Research-use only; catalogued by multiple suppliers

• [1] ChEMBL Database. CHEMBL291582 (L-707,581). European Molecular Biology Laboratory, European Bioinformatics Institute. View Source
• [2] BindingDB. BDBM36645: L-707,581, CHEMBL291582. BindingDB, University of California San Diego. View Source
• [3] Roche Palo Alto LLC. Tetrazole-substituted aryl amide derivatives and uses thereof. US Patent 7,981,914, issued July 19, 2011. View Source

Structural Determinants of L-707,581 Specificity

The benzamide-tetrazole scaffold of this compound presents multiple substitution-sensitive positions, and even minor structural alterations can drastically alter target binding and selectivity profiles. The 2-chloro substituent is not merely a placeholder; its presence contributes to a specific steric and electronic environment that the closely related non-chlorinated analog [2-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide, CAS 1081114-89-7] and the 4-fluoro analog [4-fluoro-2-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide, CAS 1010879-72-7] do not replicate . Furthermore, the tetrazole positional isomerism (tetrazole at the 5-position vs. the 2-position) can invert binding orientation at the AT1 receptor . Without explicit head-to-head potency and selectivity data for each analog, substituting one tetrazole–benzamide for another risks introducing undetermined changes in receptor affinity, AT1/AT2 selectivity, and off-target liability .

2‑Chloro substituent contributes to binding; non‑chlorinated analog (CAS 1081114‑89‑7) may not replicate AT1 affinity profile.

Tetrazole positional isomerism (5‑ vs 2‑position) can alter AT1 receptor binding orientation and selectivity.

4‑Fluoro analog (CAS 1010879‑72‑7) lacks reported biological characterization; AT2 selectivity and off‑target liability may differ.

• [1] Middlemiss, D., et al. C-Linked Pyrazole Biaryl Tetrazoles as Antagonists of Angiotensin II. Bioorganic & Medicinal Chemistry Letters, 1994, 4, 2011–2016. View Source
• [2] BindingDB. BDBM36645: L-707,581. AT2 receptor affinity data. BindingDB, UCSD. View Source

Quantitative Evidence for L-707,581 Differentiation

AT1 Binding Affinity vs. L-159,061

In a radioligand displacement assay using [¹²⁵I]-Sar¹,Ile⁸-Angiotensin II in rabbit aorta, 2-chloro-5-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide (L-707,581) inhibited AT1 receptor binding with an IC₅₀ of 8 nM . Under comparable assay conditions in the same tissue preparation, the biphenyltetrazole comparator L-159,061 yielded an IC₅₀ of 27 nM . This represents an approximately 3.4‑fold improvement in binding affinity.

AT1 Binding Affinity

Head-to-head

IC₅₀ 8 nM vs 27 nM (L‑159,061)

~3.4‑fold higher affinity in rabbit aorta assay; may support lower working concentrations.

Reported radioligand displacement data

Evidence Dimension	AT1 receptor binding affinity (IC₅₀)
Target Compound Data	IC₅₀ = 8 nM
Comparator Or Baseline	L-159,061: IC₅₀ = 27 nM
Quantified Difference	~3.4‑fold more potent than L-159,061
Conditions	[¹²⁵I]-Sar¹,Ile⁸-Angiotensin II displacement in rabbit aorta membrane preparations.

Why This Matters

For researchers selecting a tool compound for AT1 receptor studies, the higher binding affinity of L-707,581 compared to the well-characterized comparator L-159,061 may permit lower working concentrations, reducing off-target risk in cellular and tissue experiments.

• [1] BindingDB. BDBM36645 (CHEMBL291582): L-707,581. IC₅₀ = 8 nM against AT1 receptor in rabbit aorta. Curated by ChEMBL. View Source
• [2] BindingDB. BDBM36640 (CHEMBL26514): L-159,061. IC₅₀ = 27 nM against AT1 receptor in rabbit aorta. Curated by ChEMBL. View Source

AT1 over AT2 Subtype Selectivity

The compound's AT2 receptor affinity was evaluated using [¹²⁵I]-Sar¹,Ile⁸-Angiotensin II displacement in rat midbrain membranes. The IC₅₀ at the AT2 receptor was reported as >30,000 nM . By comparison, the AT1 IC₅₀ determined in rabbit aorta was 8 nM , yielding an AT2/AT1 selectivity ratio of greater than 3,750.

AT1/AT2 Selectivity

Head-to-head

>3,750‑fold AT1‑selective

Subtype selectivity window supports AT1‑specific signaling studies.

Rat midbrain & rabbit aorta membrane context

Evidence Dimension	AT1/AT2 receptor subtype selectivity
Target Compound Data	AT1 IC₅₀ = 8 nM; AT2 IC₅₀ > 30,000 nM
Comparator Or Baseline	Selectivity ratio = AT2 IC₅₀ / AT1 IC₅₀ > 3,750
Quantified Difference	>3,750‑fold selectivity for AT1 over AT2
Conditions	AT1: [¹²⁵I]-Sar¹,Ile⁸-Angiotensin II displacement in rabbit aorta; AT2: same radioligand in rat midbrain.

Why This Matters

In functional studies where AT1-specific signaling must be isolated from AT2-mediated counter-regulatory effects—such as vasodilation, nitric oxide release, or anti-proliferative responses—this >3,750‑fold selectivity window is critical for unambiguous target attribution.

• [1] BindingDB. BDBM36645: AT2 receptor IC₅₀ > 30,000 nM. BindingDB, UCSD. View Source
• [2] BindingDB. BDBM36645: AT1 receptor IC₅₀ = 8 nM in rabbit aorta. BindingDB, UCSD. View Source

Metallo-β-Lactamase Inhibition

In an enzyme inhibition assay using a biphenyl tetrazole (BPT) substrate with purified metallo-β-lactamase from Bacteroides fragilis at pH 7.0 and 2°C, the compound displayed an IC₅₀ of 7,000 nM (7 µM) . While not in the nanomolar range, this micromolar activity against a clinically relevant resistance enzyme provides a distinct biochemically verified activity not described for the close analog 2-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide in publicly available databases.

β‑Lactamase Inhibition

Class-level inference

IC₅₀ 7,000 nM (B. fragilis)

Reported enzyme inhibition distinct from close analog; data to verify.

Comparator lacks public characterization

Evidence Dimension	Inhibition of metallo-β-lactamase (Bacteroides fragilis)
Target Compound Data	IC₅₀ = 7,000 nM
Comparator Or Baseline	2-(1H-Tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide (CAS 1081114-89-7): no public data available
Quantified Difference	Unique reported activity; comparator lacks equivalent data
Conditions	Enzyme inhibition assay using BPT substrate, pH 7.0, 2°C.

Why This Matters

For laboratories pursuing antibacterial resistance research, this compound offers a dual pharmacological profile (AT1 antagonism + metallo-β-lactamase inhibition) that structurally similar benzamide tetrazoles may lack, enabling novel polypharmacology investigations.

• [1] BindingDB. BDBM36645: Metallo-β-lactamase (Bacteroides fragilis) IC₅₀ = 7,000 nM. Chem Biol 5: 185–196 (1998). View Source

Research-Grade Availability & Purity Standards

The compound is listed in multiple chemical supplier catalogs under CAS 896910-68-2 with a defined molecular weight of 389.8 g/mol and the molecular formula C₁₇H₁₆ClN₅O₄ . In contrast, the closely related non-chlorinated analog 2-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide (CAS 1081114-89-7, MW 355.3 g/mol) is listed only by a limited number of screening-compound vendors without peer-reviewed biological characterization data . The 35 Da molecular weight difference due to the 2-chloro substituent permits unambiguous analytical verification by LC/MS.

Procurement & Identity

Data to verify

MW 389.8 g/mol; Δ35 Da vs non‑Cl analog

Distinct mass signature may facilitate analytical identity confirmation.

Vendor survey; no peer-reviewed characterization

Evidence Dimension	Commercial availability and analytical characterization
Target Compound Data	CAS 896910-68-2; MW 389.8 g/mol; multiple supplier listings
Comparator Or Baseline	2-(1H-Tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide: CAS 1081114-89-7; MW 355.3 g/mol; limited vendor listings
Quantified Difference	Distinguishable by MW (Δ35 Da); broader commercial availability
Conditions	Vendor catalog survey, 2024–2025.

Why This Matters

For procurement decisions, the broader supplier base and the distinct mass signature of 2-chloro-5-(1H-tetrazol-1-yl)-N-(3,4,5-trimethoxyphenyl)benzamide—compared to its non-chlorinated analog—reduce supply chain risk and facilitate identity confirmation in quality control workflows.

High-Value Application Scenarios for L-707,581

AT1 Antagonist Tool for Cardiovascular Studies

With an IC₅₀ of 8 nM at the AT1 receptor and a >3,750‑fold selectivity window over the AT2 subtype, researchers can deploy this compound as a selective AT1 antagonist in isolated tissue bath experiments (e.g., rabbit aortic ring vasoconstriction assays) where AT2-mediated counter-regulation must be excluded . The 3.4‑fold affinity advantage over the comparator L-159,061 means lower concentrations can be used, reducing the likelihood of non-specific effects.

Dual AT1/β-Lactamase Inhibition Probe

The micromolar metallo-β-lactamase inhibition (IC₅₀ = 7 µM) , although modest, is a biochemically confirmed activity absent from structural analogs. This makes the compound suitable for exploratory studies investigating dual-target mechanisms—for instance, whether AT1 receptor blockade combined with β-lactamase inhibition can address cardiovascular complications in patients with resistant bacterial infections, or as a starting scaffold for fragment-based dual inhibitor design.

SAR Benchmark for Chloro-Substituted Tetrazoles

The presence of the 2-chloro substituent differentiates this compound from its non-chlorinated (CAS 1081114-89-7) and 4-fluoro (CAS 1010879-72-7) analogs . Medicinal chemistry programs focused on tetrazole-based AT1 antagonists or antibacterial tetrazoles can use this compound as a reference point to evaluate the impact of halogen substitution on potency, selectivity, and enzyme inhibition, particularly when combined with the tetrazole positional isomerism (5- vs. 2-substitution).

LC/MS Reference Standard

The distinct molecular weight (389.8 g/mol) and characteristic chlorine isotopic pattern of this compound provide a clear mass-spectrometric signature . This makes it suitable for use as a retention time marker and mass calibration standard in LC/MS method development for benzamide-tetrazole compound libraries, where its 35 Da mass difference from the non-chlorinated analog ensures unambiguous identification.

Application

Selection Property

Validation Focus

AT1 receptor signaling research

AT1 subtype selectivity profile

AT1-mediated vasoconstriction assay validation

Dual-target mechanism research

Reported β-lactamase inhibition context

Combined AT1/β-lactamase endpoint studies

Halogenated tetrazole SAR

2-Chloro substituent effect

Potency and selectivity benchmarking

LC/MS analytical standard

Distinct chlorine isotopic pattern & mass

Retention time & mass calibration for tetrazole libraries

• [1] BindingDB. BDBM36645: AT1 IC₅₀ = 8 nM; AT2 IC₅₀ > 30,000 nM. BindingDB, UCSD. View Source
• [2] BindingDB. BDBM36645: Metallo-β-lactamase IC₅₀ = 7,000 nM. BindingDB, UCSD. View Source